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Compound of Interest

Compound Name: Indole-3-carbinol hydrate
CAS No.: 123334-15-6
Cat. No.: B053685
Get Quote
. J

CAS Number: 700-06-1 Synonyms: 1H-Indole-3-methanol; 3-Hydroxymethylindole Molecular
Formula: COHONO (Parent) Molecular Weight: 147.17 g/mol

Part 1: Chemical Identity & The Stability Paradox

Executive Summary for Researchers: Indole-3-carbinol (I3C) is a phytochemical that presents a
unique challenge in drug development: its therapeutic efficacy is largely driven by its instability.
While CAS 700-06-1 refers to the parent compound, the "hydrate" designation often appearing
in commercial catalogs alludes to its hygroscopic nature.[1] Researchers must treat 13C not as
a single static agent, but as a pro-drug precursor that rapidly generates bioactive oligomers—
specifically 3,3'-diindolylmethane (DIM) and indolo[3,2-b]carbazole (ICZ)—upon contact with
acidic environments (e.g., gastric fluid or unbuffered media).

Physicochemical Profile
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Property Specification Technical Note

) Color shift to pink/orange
Off-white to yellow-orange o o ] ]
Appearance ) ) indicates oxidation. Discard if
crystalline solid
deeply colored.

Critical: Purge with inert gas
Solubility (DMSO) ~20-50 mM (Stock) (N2/Ar). Avoid aqueous

storage.[2]

Lower stability than DMSO;
Solubility (Ethanol) ~10 mg/mL prone to evaporation and

concentration drift.

] ] Sharp melting point indicates
Melting Point 9699 °C i i
high purity.

pKa ~15.1 Weakly acidic indole nitrogen.

The Acid-Catalyzed Condensation Cascade

The most critical variable in 1I3C research is pH. In neutral cell culture media (pH 7.4), 13C
remains relatively stable (t1/2 ~ 40 hours). However, in acidic environments (pH < 5.0), it
undergoes rapid oligomerization.[3]

Implication for In Vivo vs. In Vitro Data:
« In Vitro: Cells are exposed primarily to 13C if media is neutral.
 In Vivo (Oral): The subject is exposed primarily to DIM and ICZ formed in the stomach.

¢ Protocol Adjustment: To mimic in vivo effects in cell culture, researchers often treat cells with
a "acid-reaction mixture" (I3C pre-incubated in acidic buffer) rather than pure 13C.
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Figure 1: The acid-catalyzed oligomerization of I3C. Note that DIM is the most abundant
product, while ICZ is the most potent AhR agonist.

Part 2: Molecular Mechanisms of Action

I3C and its derivatives function as "bifunctional modulators," impacting both nuclear receptor
signaling and enzyme induction.

Aryl Hydrocarbon Receptor (AhR) Agonism

I3C (weakly) and ICZ (strongly) bind to the AhR. This complex translocates to the nucleus,
dimerizes with ARNT, and binds Xenobiotic Response Elements (XRE).

e Outcome: Upregulation of Phase | (CYP1A1, CYP1A2) and Phase Il (GST) enzymes.

o Therapeutic Relevance: Enhanced detoxification of carcinogens.

Estrogen Metabolism Shift (The "2/16 Ratio")

This is the primary mechanism investigated for breast cancer prevention.
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e The Problem: CYP1B1 and other enzymes hydroxylate estradiol at the C-16 position,
creating 16a-hydroxyestrone (16a-OHEL), a potent mitogen that covalently binds DNA.

e The I3C Solution: By inducing CYP1A1/1A2 via AhR, 13C shifts metabolism toward C-2
hydroxylation, producing 2-hydroxyestrone (2-OHE1).

o Result: 2-OHEL1 is metabolically inert/protective and competes with estradiol for receptor
binding.
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Figure 2: Dual mechanism of action: Metabolic reprogramming of estrogen via AhR and direct
cell cycle arrest.
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Part 3: Experimental Protocols (Preclinical)
Protocol A: Preparation of Stock Solutions

Standardizing the starting material is crucial to prevent batch-to-batch variability.

e Solvent Selection: Use anhydrous DMSO (Dimethyl Sulfoxide). Avoid Ethanol for long-term
storage as it absorbs moisture, accelerating degradation.

e Concentration: Prepare a 50 mM stock.
o Calculation: Dissolve 7.35 mg of I3C in 1 mL of DMSO.

e Handling:

[e]

Work in low-light conditions (I13C is photosensitive).

o

Purge the vial head with Nitrogen or Argon gas before sealing.

[¢]

Aliquot: Store in single-use amber vials at -20°C or -80°C.

o

Validity: Discard aliquots after 1 month or if color turns pink/orange.

Protocol B: In Vitro Cell Treatment (Adherent Cells)

Designed for MCF-7 (Breast) or PC-3 (Prostate) lines.

o Seeding: Seed cells at 5,000 cells/well (96-well) or 2x10"5 cells/well (6-well) in complete
media. Allow 24h attachment.

e Serum Starvation (Optional but Recommended): Switch to low-serum (0.5% FBS) or
charcoal-stripped FBS media for 12h prior to treatment to remove background hormones.

e Dosing:

o Dilute 50 mM DMSO stock into fresh media to achieve final concentrations of 10, 50, 100,
and 200 pM.
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o Vehicle Control: Treat control wells with DMSO equivalent to the highest dose (e.g., 0.4%
v/v). Do not exceed 0.5% DMSO to avoid solvent toxicity.

 Incubation: Incubate for 24h (for signaling studies) or 48—72h (for proliferation/apoptosis
assays).

e Readout:
o Viability: MTT or CCK-8 assay.
o Mechanism:[4][5][6][7][8] Lyse cells for Western Blot (Target: CYP1A1, p21, Bax).

Protocol C: Generating "Acid-Condensation Products"”
Ex Vivo

Use this protocol if you wish to study the mixture of metabolites (DIM/ICZ) without using
animals.

Dissolve I13C in DMSO (200 mM).
e Dilute 1:100 into 0.05 M HCI (simulated gastric fluid) to a final concentration of 2 mM.
e Incubate at 37°C for 30 minutes.

¢ Neutralize with an equimolar amount of NaOH or dilute directly into culture media (ensure pH
buffer capacity handles the acid).

¢ Result: The solution now contains a mixture of DIM, ICZ, and oligomers, mimicking post-
digestion plasma profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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